3,4-diethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide

• IUPAC Name: 3,4-diethoxy-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C19H20FN5O3/c1-3-27-16-10-5-13(11-17(16)28-4-2)19(26)21-12-18-22-23-24-25(18)15-8-6-14(20)7-9-15/h5-11H,3-4,12H2,1-2H3,(H,21,26)
• InChI Key: DRANWYCMOMQBKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)F)OCC
• Molecular Formula: C19H20FN5O3
• Molecular Weight: 385.4 g/mol

Description

3,4-diethoxy-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide, or 4-F-3,4-DMB, is a novel compound that has recently been synthesized by researchers for use in scientific research. It is a member of the tetrazole family and is unique in its structure due to the presence of a fluorine atom. This compound has a wide range of potential applications in the field of scientific research, including its use as an inhibitor for enzymes and as a probe for protein-protein interactions.

Scientific Research Applications

4-F-3,4-DMB has a wide range of potential applications in the field of scientific research. It has been used as an inhibitor for enzymes, such as proteases and kinases, as well as for probing protein-protein interactions. It has also been used to study the mechanism of action of various drugs, as well as to study the effects of various compounds on the biochemical pathways of various organisms.

Mechanism of Action

The mechanism of action of 4-F-3,4-DMB is still largely unknown. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as proteases and kinases, by binding to their active sites and preventing them from functioning properly. It is also believed to act as a probe for protein-protein interactions by binding to the active sites of proteins and allowing researchers to study the interactions between them.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-F-3,4-DMB are still largely unknown. However, it is believed that the compound can act as an inhibitor of certain enzymes, such as proteases and kinases, which can lead to changes in the biochemical pathways of various organisms. Additionally, the compound may also affect the physiological processes of organisms, such as cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

4-F-3,4-DMB has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, and it is also relatively stable, making it suitable for use in a variety of experiments. Additionally, it is a relatively small molecule, making it easier to handle and manipulate. However, there are some limitations to its use in lab experiments. For example, the compound is highly toxic and should be handled with extreme caution. Additionally, it is not very soluble in water, making it difficult to use in experiments involving aqueous solutions.

Future Directions

There are a number of potential future directions for 4-F-3,4-DMB. For example, further research could be conducted to better understand the compound’s mechanism of action and its biochemical and physiological effects. Additionally, the compound could be used as a tool to study the effects of various compounds on the biochemical pathways of various organisms, as well as to study the mechanism of action of various drugs. Finally, the compound could be used to probe protein-protein interactions, allowing researchers to gain a better understanding of how proteins interact with one another.

Synthesis Methods

The synthesis of 4-F-3,4-DMB is a multi-step process that begins with the synthesis of the starting material, 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazole. This is achieved by reacting 4-fluorobenzaldehyde with hydrazine hydrate in a water-ethanol solution. The resulting 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazole is then reacted with dimethylformamide in the presence of sodium methoxide to yield the desired product, 4-F-3,4-DMB.